Cas no 2877633-49-1 (2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)quinoxaline)

• Product Name: 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)quinoxaline
• CAS No: 2877633-49-1
• MF: C₁₇H₂₀N₄O
• MW: 296.366903305054
• CID: 5329160
• PubChem ID: 165435419
• Update Time: 2025-07-20

2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)quinoxaline
• 2877633-49-1
• AKOS040862157
• F6743-9267
• Cyclopropyl[hexahydro-4-(2-quinoxalinyl)-1H-1,4-diazepin-1-yl]methanone

• Inchi： 1S/C17H20N4O/c22-17(13-6-7-13)21-9-3-8-20(10-11-21)16-12-18-14-4-1-2-5-15(14)19-16/h1-2,4-5,12-13H,3,6-11H2
• InChI Key： DTGWFUGVSBGMOY-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N1CCCN(C2C=NC3C(N=2)=CC=CC=3)CC1)=O

Computed Properties

• Exact Mass: 296.16371127g/mol
• Monoisotopic Mass: 296.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 526.7±50.0 °C(Predicted)
• pka: 5.68±0.59(Predicted)

Additional information on 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)quinoxaline

Comprehensive Overview of 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)quinoxaline (CAS No. 2877633-49-1): Structure, Applications, and Research Insights

In the rapidly evolving field of medicinal chemistry and drug discovery, 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)quinoxaline (CAS No. 2877633-49-1) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique quinoxaline core and 1,4-diazepane moiety, is gaining attention for its potential applications in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors. Researchers are increasingly exploring its role in modulating cellular signaling pathways, particularly in oncology and neurology.

The structural complexity of 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)quinoxaline offers a versatile scaffold for structure-activity relationship (SAR) studies. Its cyclopropanecarbonyl group enhances metabolic stability, a critical factor in drug design, while the diazepane ring contributes to improved solubility and bioavailability. Recent publications highlight its relevance in fragment-based drug design (FBDD), where it serves as a key intermediate for optimizing lead compounds.

With the growing demand for small-molecule therapeutics, this compound aligns with trends in precision medicine and personalized treatment. Searches for "quinoxaline derivatives in cancer therapy" and "GPCR modulators 2024" reflect its topicality. Notably, its potential as a selective serotonin receptor antagonist has sparked discussions in neuroscience forums, addressing questions like "how to improve blood-brain barrier penetration"—a frequent query in AI-driven literature analyses.

From a synthetic chemistry perspective, the CAS No. 2877633-49-1 compound exemplifies advancements in microwave-assisted organic synthesis (MAOS), reducing reaction times compared to traditional methods. Patent databases reveal its inclusion in combinatorial libraries for high-throughput screening (HTS), underscoring its industrial relevance. Analytical techniques such as LC-MS and NMR are essential for characterizing its purity, a concern frequently raised in pharmaceutical quality control discussions.

Environmental and regulatory considerations are also pivotal. The compound's green chemistry metrics (e.g., atom economy) resonate with the industry's shift toward sustainable synthesis. While not classified as hazardous, proper handling protocols for nitrogen-containing heterocycles remain a best practice, aligning with laboratory safety guidelines often searched by professionals.

In conclusion, 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)quinoxaline represents a convergence of innovation in drug discovery and chemical biology. Its multifaceted applications—from central nervous system (CNS) drug development to catalytic asymmetric synthesis—position it as a compound to watch in coming years, answering pressing questions in both academic and industrial research landscapes.